Cas no 2172101-27-6 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172101-27-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6019141
• PubChem ID: 165525098
• Update Time: 2025-06-11

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid
• EN300-1573161
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}oxy)acetic acid
• 2172101-27-6

• Inchi： 1S/C24H26N2O6/c1-15(10-22(27)26-11-16(12-26)31-14-23(28)29)25-24(30)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： SZXMZMKHNZYGEH-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid

Research Briefing on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172101-27-6)

In recent years, the compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid (CAS: 2172101-27-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the azetidine ring in its structure makes it particularly valuable for synthetic and medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a versatile building block for peptide modifications has been highlighted in several publications, underscoring its utility in developing novel therapeutic agents.

One of the key findings from recent research is the role of this compound in facilitating the synthesis of peptide conjugates with improved bioavailability and target specificity. For instance, studies have demonstrated its efficacy in creating peptide-drug conjugates (PDCs) that can selectively deliver cytotoxic agents to cancer cells. The Fmoc group, in particular, has been instrumental in protecting the amino functionality during synthesis, ensuring the integrity of the final product.

In addition to its synthetic applications, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid has also been investigated for its potential in bioconjugation strategies. Researchers have explored its use in linking peptides to various payloads, such as fluorescent dyes and nanoparticles, for diagnostic and therapeutic purposes. The compound's compatibility with a wide range of reaction conditions and its relatively mild deprotection requirements make it an attractive choice for such applications.

Looking ahead, the continued exploration of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}oxy)acetic acid is expected to yield further insights into its potential in drug development and chemical biology. Future research directions may include the optimization of its synthetic pathways, the development of novel derivatives with enhanced properties, and the exploration of its applications in emerging fields such as personalized medicine and nanotechnology. As the scientific community delves deeper into the capabilities of this compound, it is poised to play a pivotal role in advancing the frontiers of chemical biology and pharmaceutical sciences.